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Compound of Interest

Compound Name: 1-Bromo-2-methylpentane

Cat. No.: B146034

Technical Guide: 1-Bromo-2-methylpentane
(CAS No. 25346-33-2)

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for 1-Bromo-2-methylpentane, a valuable alkyl halide
intermediate in organic synthesis. The information is intended for researchers, scientists, and
professionals in drug development and chemical research.

Introduction to 1-Bromo-2-methylpentane

1-Bromo-2-methylpentane (CeH13Br) is a branched-chain bromoalkane that serves as a
versatile building block in organic chemistry.[1] Its structure, featuring a bromine atom on the
primary carbon of a 2-methylpentane backbone, makes it a useful reagent for introducing a 2-
methylpentyl group into various molecules.[1] It is primarily utilized as an intermediate in the
synthesis of pharmaceuticals and other specialty organic compounds.[1] The reactivity of the
carbon-bromine bond allows it to participate in a range of chemical transformations, including
nucleophilic substitutions and coupling reactions.[1]

Commercial Availability and Suppliers

1-Bromo-2-methylpentane is commercially available from a number of chemical suppliers,
typically for research and development purposes.[1][2] The product has reached a stage of
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commercial mass production.[2][3] Below is a summary of some of the suppliers. Please note

that availability and product specifications should be confirmed directly with the vendors.

Supplier Catalog Number (Example) Notes

Intended exclusively for
Smolecule S750219

research purposes.[1]

Further details available on
BLD Pharm - ) )

their website.[4]

Platform to find various
LookChem - manufacturers and distributors.

[2]

) Available in various quantities.

Lab Club / Chem Service NG-15239-1G

[5]

Sigma-Aldrich (Merck)

While not explicitly found for 1-
bromo-2-methylpentane, they
are a major supplier of similar

bromoalkanes.

Thermo Scientific Chemicals

A major supplier of organic
compounds, including alkyl

halides.

Technical Data Summary

The following table summarizes the key chemical and physical properties of 1-Bromo-2-

methylpentane.
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Property Value Source
CAS Number 25346-33-2 [11[2][4]
Molecular Formula CeH13Br [1][6]
Molecular Weight 165.07 g/mol [1][6]
Boiling Point 144 °C at 760 mmHg [2]
Density 1.169 g/cm3 [2]
Refractive Index 1.444 [2]
Flash Point 40.1 °C [2]
SMILES CCcCc(C)CBr [2]

Experimental Protocols

4.1. Synthesis of 1-Bromo-2-methylpentane

1-Bromo-2-methylpentane can be synthesized via several established organic chemistry
methods.

o Free Radical Bromination of 2-Methylpentane: This is a common method where 2-
methylpentane is reacted with bromine (Brz) in the presence of a radical initiator, such as
ultraviolet (UV) light or a peroxide compound. The reaction proceeds through a free radical
chain mechanism to yield 1-Bromo-2-methylpentane among other isomers.[1]

¢ Nucleophilic Substitution from 2-Methyl-1-pentanol: A more regioselective method involves
the conversion of the corresponding alcohol, 2-methyl-1-pentanol, to the alkyl bromide. This
is typically achieved using reagents like phosphorus tribromide (PBrs) or hydrobromic acid
(HBr).[1]

4.2. Applications in Organic Synthesis

The reactivity of the bromine atom makes 1-Bromo-2-methylpentane a useful alkylating agent
in forming new carbon-carbon and carbon-heteroatom bonds.[1]
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« Stille Coupling: This palladium-catalyzed cross-coupling reaction can be used to form a new
carbon-carbon bond between 1-Bromo-2-methylpentane and an organostannane reagent
(e.g., vinyl or aryl stannanes).[1]

e Suzuki-Miyaura Coupling: Similar to the Stille reaction, this palladium-catalyzed method
couples 1-Bromo-2-methylpentane with an organoboron compound, such as a boronic acid
or ester, to create a C-C bond.[1]

e Nucleophilic Substitution Reactions: The bromide is a good leaving group and can be readily
displaced by various nucleophiles.[1] For example, reaction with alkoxides, amines, or
thiolates will yield the corresponding ethers, amines, or thioethers. This allows for the
introduction of diverse functional groups.[1]

Visualized Workflows

The following diagrams illustrate key decision-making and procedural workflows relevant to the
procurement and use of chemical reagents like 1-Bromo-2-methylpentane in a research
setting.
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Procurement and QC Workflow for a Chemical Reagent

Identify Research Need

l

Search Supplier Catalogs

i

Select Supplier & Grade
(Purity, Quantity)

i

Place Order

l

Receive Shipment

i

Log into Inventory
(CAS, Lot No., Date)

Review Certificate of Analysis (CoA)

If CoA is acceptable

Perform In-house QC

(e.9.. NMR, GC-MS) f CoAis unacceptable

If QC passes

Release to Lab for Use Return to Supplier or Dispose

Click to download full resolution via product page

Caption: Procurement and Quality Control (QC) workflow for a chemical reagent.
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Caption: Decision workflow for selecting the appropriate reagent grade.

Safety Information

1-Bromo-2-methylpentane is a hazardous chemical and should be handled with appropriate
safety precautions in a well-ventilated fume hood.

o GHS Hazard Classification: It is classified as a flammable liquid and vapor (H226).[6] It
causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory
irritation (H335).[6][7]

e Handling Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[7] Use
explosion-proof electrical equipment and non-sparking tools.[7] All equipment must be
grounded to prevent static discharge.[7][8] Avoid breathing mist or vapor and ensure
thorough washing after handling.[7]

» Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles,
and a lab coat.[7] In case of inadequate ventilation, a suitable respirator may be required.

o Storage: Store in a cool, well-ventilated place with the container tightly closed.[7] Store
locked up and away from strong oxidizing agents.[7][8]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
chemical.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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